Cas no 164931-80-0 (Propanedioic acid, [(1S)-3-oxo-1,3-diphenylpropyl]-, dimethyl ester)

• Product name: Propanedioic acid, [(1S)-3-oxo-1,3-diphenylpropyl]-, dimethyl ester
• CAS No: 164931-80-0
• MF: C₂₀H₂₀O₅
• MW: 340.369806289673
• CID: 1345578

Propanedioic acid, [(1S)-3-oxo-1,3-diphenylpropyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(1S)-3-oxo-1,3-diphenylpropyl]-, dimethyl ester
• Propanedioic acid, 2-[(1S)-3-oxo-1,3-diphenylpropyl]-, 1,3-dimethyl ester

• Inchi： 1S/C20H20O5/c1-24-19(22)18(20(23)25-2)16(14-9-5-3-6-10-14)13-17(21)15-11-7-4-8-12-15/h3-12,16,18H,13H2,1-2H3/t16-/m1/s1
• InChI Key： OEVOEEJXYIQEKP-MRXNPFEDSA-N
• SMILES： C(OC)(=O)C([C@@H](C1=CC=CC=C1)CC(=O)C1=CC=CC=C1)C(OC)=O

Computed Properties

• Exact Mass: 340.1311

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Melting Point: 77-79 °C
• Boiling Point: 472.7±45.0 °C(Predicted)
• PSA: 69.67
• pka: 11.89±0.59(Predicted)